Cas no 50632-94-5 (Sulfuric acid,monoheptyl ester)

• Product Name: Sulfuric acid,monoheptyl ester
• CAS No: 50632-94-5
• MF: C₇H₁₆O₄S
• MW: 196.264541625977
• CID: 385959
• PubChem ID: 182643
• Update Time: 2025-04-19

Sulfuric acid,monoheptyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monoheptyl ester
• heptyl hydrogen sulfate
• Sulfuric acid hydrogen heptyl ester
• 50632-94-5
• DTXSID00964870
• Sulfuric acid, monoheptyl ester
• SCHEMBL374532
• Heptyl sodium sulfate
• ?SODIUM N-HEPTYL SULPHATE

• MDL： MFCD00051524
• Inchi： 1S/C7H16O4S/c1-2-3-4-5-6-7-11-12(8,9)10/h2-7H2,1H3,(H,8,9,10)
• InChI Key： MIHVYISIUZTFER-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCCCCC

Computed Properties

• Exact Mass: 196.07698
• Monoisotopic Mass: 196.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.161
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.463
• PSA: 63.6